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The table below consolidates key quantitative information for RUSKI-201 dihydrochloride from available

sources.

Parameter Details

CAS Number 2320262-09-5 [1] [2]

Molecular Formula C₂₀H₂₉Cl₂N₃OS [1] [2]

Molecular Weight 430.43 g/mol [1] [2]

Biological Target Hedgehog acyltransferase (Hhat) [1] [2]

Biological Activity Potent and specific Hhat inhibitor [1] [2]

IC₅₀ Value 0.20 μM [1] [2]

Storage
Conditions

2 years at -20°C (powder); 2 weeks at 4°C in DMSO; 6 months at -80°C in
DMSO [2]

Primary Solvent DMSO [1] [2]
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One published study provides a foundational methodology for using RUSKI-201 dihydrochloride in cell-

based assays to investigate Hedgehog (Hh) signaling inhibition [1]. The workflow involves specific cell lines

and key assays, which can be visualized in the following diagram.

Start Experiment

Cell Culture
(Shh-Light2, H520, Panc-1, MCF-7)

Treatment with RUSKI-201

Cell Viability Assay
(48 hours treatment)

0.5 - 25 µM

Hh Signaling Assay
(Coculture with Shh-Light2 cells)

Measure IC₅₀

Hh Palmitoylation Assay
(24 hours treatment + YnPal)

0.01 - 10 µM

Data Analysis

Click to download full resolution via product page

Key Experimental Details

Cell Lines Used:

Shh-Light2 cells (NIH3T3 cells stably transfected with a Gli-responsive firefly luciferase

reporter) were used for viability and signaling assays [1].
HEK-293 cells stably overexpressing Sonic Hedgehog (Shh) were used for palmitoylation

assays [1].
Signaling inhibition was also tested in H520, Panc-1, and MCF-7 cells in coculture with Shh-

Light2 cells [1].
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Critical Reagents and Techniques:

YnPal: An alkyne-bearing palmitic acid analog used to monitor palmitoylation via click chemistry
(functionalized with AzTB) [1].

Western Blot Analysis: Used to detect levels of palmitoylated Shh (YnPal-Shh) and total Shh
(α-Shh) [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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